3(2H)-Pyridazinone, 6-(4-chlorophenyl)-4,5-dihydro-2-methyl-

• CAS No.: 33347-86-3
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-2-methyl-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C11H11ClN2O/c1-14-11(15)7-6-10(13-14)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3
• InChI Key: RTZZGIWLHAVTSF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC(=N1)C2=CC=C(C=C2)Cl

Description

3(2H)-Pyridazinone, 6-(4-chlorophenyl)-4,5-dihydro-2-methyl- is a useful research compound. Its molecular formula is C11H11ClN2O and its molecular weight is 222.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 250 ml flask equipped with magnetic stirrer and reflux condenser was charged 10 g of 3-(4-chlorobenzoyl)-propionic acid, 250 ml of absolute ethanol, and 2.5 ml of methyl hydrazine. The reaction was refluxed for 3 hours and cooled to yield a solid which was collected by vacuum filtration, washed with 50 ml of hexane, and air dried. Isolated 9.5 g of product as a white solid.